Cas no 372521-90-9 (Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI))

Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI) structure
372521-90-9 structure
Product Name:Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI)
CAS No:372521-90-9
MF:C14H17BO4
MW:260.093384504318
CID:297896
PubChem ID:45116886
Update Time:2025-04-19

Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI)
    • (4,5-diethoxynaphthalen-1-yl)boronic acid
    • 372521-90-9
    • starbld0018468
    • DTXSID70668510
    • (4,5-Diethoxy-1-naphthyl)boronic acid
    • Inchi: 1S/C14H17BO4/c1-3-18-12-7-5-6-10-11(15(16)17)8-9-13(14(10)12)19-4-2/h5-9,16-17H,3-4H2,1-2H3
    • InChI Key: FDMMLTULVXQCMN-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(B(O)O)=C2C=CC=C(C2=1)OCC

Computed Properties

  • Exact Mass: 260.122
  • Monoisotopic Mass: 260.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 58.92000
  • LogP: 1.31700
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